Cas no 1695279-20-9 (1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid
• CAS No: 1695279-20-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6257998
• PubChem ID: 105575916
• Update Time: 2025-08-01

1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid
• EN300-4520281
• 1695279-20-9
• 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2)9-6-10-17(13(16)14(18)19)15(20)21-11-12-7-4-3-5-8-12/h3-5,7-8,13H,6,9-11H2,1-2H3,(H,18,19)
• InChI Key： ZFQFBJJJYKAHGD-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)CCCN1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid

1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1695279-20-9, known as 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyloxy carbonyl group attached to a piperidine ring with specific substituents. The 3,3-dimethyl substitution pattern on the piperidine ring adds complexity to its structure, making it a valuable subject for both theoretical and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and directed metallation. These techniques not only enhance the efficiency of synthesis but also allow for the exploration of its stereochemical properties. The benzyloxy carbonyl group plays a crucial role in modulating the compound's reactivity and stability, making it a promising candidate for applications in drug design and materials science.

One of the most intriguing aspects of 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid is its potential in pharmacological applications. Researchers have recently explored its ability to act as a bioisostere, where it can replace functional groups in existing drugs without altering their core structure significantly. This property has led to investigations into its role as a lead compound in the development of novel therapeutics targeting various disease states, including neurodegenerative disorders and cancer.

The structural integrity of this compound is further highlighted by its ability to participate in dynamic covalent chemistry reactions. This capability allows it to form reversible bonds under specific conditions, opening new avenues for its use in self-healing materials and adaptive drug delivery systems. Recent studies have demonstrated that the benzyloxy carbonyl group can act as a sensitive trigger for such reactions, enhancing its versatility across multiple disciplines.

In terms of spectroscopic analysis, modern techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have provided unprecedented insights into the molecular structure of this compound. These analyses have confirmed the presence of key functional groups and provided detailed information about its stereochemistry. The integration of computational chemistry tools has further augmented these findings, enabling researchers to predict its behavior under various chemical and biological conditions.

From an environmental standpoint, the synthesis and application of 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid are being carefully evaluated to ensure sustainability. Green chemistry principles are being increasingly incorporated into its production processes, with a focus on reducing waste and minimizing energy consumption. This approach aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of scientific innovation.

In conclusion, 1-[(Benzyloxy)carbonyl]-3,3-dimethylpiperidine-2-carboxylic acid stands at the forefront of contemporary chemical research due to its unique structure and diverse applications. As advancements in synthetic methods and analytical techniques continue to unfold, this compound is poised to contribute significantly to both academic and industrial sectors. Its role as a versatile building block in organic synthesis and its potential in drug discovery underscore its importance in shaping future research directions.